4-iodo-1,2-bis(propan-2-yl)benzene
Description
4-iodo-1,2-bis(propan-2-yl)benzene is a chemical compound with the CAS Number: 1369928-84-6 . It has a molecular weight of 288.17 . The IUPAC name for this compound is 4-iodo-1,2-diisopropylbenzene . It is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for 4-iodo-1,2-bis(propan-2-yl)benzene is 1S/C12H17I/c1-8(2)11-6-5-10(13)7-12(11)9(3)4/h5-9H,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
4-iodo-1,2-bis(propan-2-yl)benzene is a liquid at room temperature . It has a molecular weight of 288.17 .Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause eye irritation . The hazard statement H319 has been assigned, indicating serious eye irritation . Precautionary statements include P264 (wash hands and face thoroughly after handling), P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P337+P313 (If eye irritation persists: Get medical advice/attention) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodo-1,2-bis(propan-2-yl)benzene can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "Benzene", "Propan-2-ol", "Iodine", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Sodium bicarbonate", "Magnesium", "Diethyl ether", "Bromo propane" ], "Reaction": [ "Step 1: Conversion of benzene to bromobenzene", "React benzene with bromine in the presence of sulfuric acid to obtain bromobenzene", "Step 2: Conversion of bromobenzene to 4-bromophenylpropane", "React bromobenzene with magnesium in the presence of diethyl ether to obtain Grignard reagent", "React Grignard reagent with propan-2-ol to obtain 4-bromophenylpropane", "Step 3: Conversion of 4-bromophenylpropane to 4-iodo-1,2-bis(propan-2-yl)benzene", "React 4-bromophenylpropane with sodium iodide in the presence of acetone to obtain 4-iodophenylpropane", "React 4-iodophenylpropane with bromopropane in the presence of sodium bicarbonate to obtain 4-iodo-1,2-bis(propan-2-yl)benzene" ] } | |
CAS RN |
1369928-84-6 |
Molecular Formula |
C12H17I |
Molecular Weight |
288.2 |
Purity |
95 |
Origin of Product |
United States |
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